Cas no 108051-48-5 (Benzeneacetic acid,5-(1-oxopropyl)-2-(phenylthio)-, methyl ester)

Benzeneacetic acid,5-(1-oxopropyl)-2-(phenylthio)-, methyl ester structure
108051-48-5 structure
Product Name:Benzeneacetic acid,5-(1-oxopropyl)-2-(phenylthio)-, methyl ester
CAS No:108051-48-5
MF:C18H18O3S
MW:314.398724079132
CID:127790
PubChem ID:14279620
Update Time:2025-04-18

Benzeneacetic acid,5-(1-oxopropyl)-2-(phenylthio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,5-(1-oxopropyl)-2-(phenylthio)-, methyl ester
    • methyl 2-(2-(phenylthio)-5-propionylphenyl)acetate
    • methyl 2-(2-phenylsulfanyl-5-propanoylphenyl)acetate
    • 2-PHENYLTHIO-5-PROPIONYLPHENYLACETICACIDMETHYLESTER
    • ACMC-20mbar
    • AG-D-24171
    • AGN-PC-000XF0
    • CTK4A5826
    • SureCN7030014
    • 5-(1-Oxopropyl)-2-(phenylthio)benzeneacetic acid methyl ester
    • 108051-48-5
    • methyl 5-propionyl-2-phenylthiophenylacetate
    • JXZVVGJNQWQZOY-UHFFFAOYSA-N
    • DTXSID10558406
    • SCHEMBL7030014
    • Methyl [2-(phenylsulfanyl)-5-propanoylphenyl]acetate
    • FT-0747737
    • methyl 2-phenylthio-5-propionylphenylacetate
    • Inchi: 1S/C18H18O3S/c1-3-16(19)13-9-10-17(14(11-13)12-18(20)21-2)22-15-7-5-4-6-8-15/h4-11H,3,12H2,1-2H3
    • InChI Key: JXZVVGJNQWQZOY-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C1C=CC(C(CC)=O)=CC=1CC(=O)OC

Computed Properties

  • Exact Mass: 314.09766561g/mol
  • Monoisotopic Mass: 314.09766561g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.9
  • Topological Polar Surface Area: 68.7Ų

Experimental Properties

  • Density: 1.20
  • PSA: 68.67000
  • LogP: 4.14600
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